2-Butyne-1,4-diol

• CAS No.: 110-65-6
• Product Name: 2-Butyne-1,4-diol
• Molecular Formula: C4H6O2; OHCH2CCCH2OH; C4H6O2
• Molecular Weight: 86.09 g/mol
• IUPAC Name: but-2-yne-1,4-diol
• Standard InChI: InChI=1S/C4H6O2/c5-3-1-2-4-6/h5-6H,3-4H2
• Standard InChIKey: DLDJFQGPPSQZKI-UHFFFAOYSA-N
• Impurities: 0.5% water; 1% butane-1,4-diol
• SMILES: C(C#CCO)O
• Canonical SMILES: C(C#CCO)O
• Boiling Point: 460 °F at 760 mm Hg (USCG, 1999); 238.0 °C; 238 °C; No boiling point at normal pressure; decomposes at >160 °C
• Colorform: Plates from benzene and ethyl acetate; White, orthorhombic crystals; WHITE TO LIGHT YELLOW; Yellow scaley solid at 20 °C and 1,013 hPa
• Density: 1.07 at 68 °F (USCG, 1999); Relative density = 1.115 at 20 °C; Relative density (water = 1): 1.1
• Flash Point: 263 °F (USCG, 1999); 263 °F (OPEN CUP); 152 °C
• Melting Point: 50.0 °C; 50 °C; 58 °C
• Physical Description: 1,4-butynediol appears as white to light-brown solid or brownish-yellow aqueous solution. Solid sinks and mixes with water. (USCG, 1999); Liquid; OtherSolid; OtherSolid, Liquid; YELLOW SOLID IN VARIOUS FORMS.
• Description: 1,4-butynediol appears as white to light-brown solid or brownish-yellow aqueous solution. Solid sinks and mixes with water. (USCG, 1999); But-2-yne-1,4-diol is a butynediol that is but-2-yne substituted by hydroxy groups at positions 1 and 4.
• Solubility: 4.34 M; Insoluble in benzene; slightly soluble in ethyl ether, choroform; very soluble in ethanol, acetone, methanol; Soluble in aqueous acids.; In water, 3.74X10+6 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 75 (good)
• Synonyms: 1,4-Butynediol; 1,4-Dihydroxy-2-butyne; 2-Butynediol; Bis(hydroxymethyl)acetylene;_x000B_Butynediol; NSC 834
• Vapor Density: Relative vapor density (air = 1): 3.0
• Vapor Pressure: 5.56e-04 mmHg; 5.56X10-4 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 0.2
• PubChem Compound: 8066
• Last Modified: Nov 11 2021